Cas no 2138166-98-8 (3,4-dihydrospiro1-benzopyran-2,4'-piperidine-4-ol hydrochloride)

• Product Name: 3,4-dihydrospiro1-benzopyran-2,4'-piperidine-4-ol hydrochloride
• CAS No: 2138166-98-8
• MDL: MFCD31421053
• CID: 4640837
• PubChem ID: 132342010
• Update Time: 2025-08-04

3,4-dihydrospiro1-benzopyran-2,4'-piperidine-4-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3,4-dihydrospiro[1-benzopyran-2,4''-piperidine]-4-ol hydrochloride
• 3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-4-ol hydrochloride
• 3,4-dihydrospiro1-benzopyran-2,4'-piperidine-4-ol hydrochloride

• MDL： MFCD31421053

Additional information on 3,4-dihydrospiro1-benzopyran-2,4'-piperidine-4-ol hydrochloride

3,4-Dihydrospiro[1-benzopyran-2,4'-piperidine]-4-ol Hydrochloride: A Comprehensive Overview

The compound with CAS No. 2138166-98-8, commonly referred to as 3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-4-ol hydrochloride, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom—a feature that often imparts unique chemical and biological properties. The benzopyran and piperidine moieties within its structure contribute to its diverse reactivity and potential applications in drug design.

Recent studies have highlighted the importance of spiro compounds like 3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-4-ol hydrochloride in the development of bioactive molecules. Researchers have explored its synthesis using various methodologies, including multi-component reactions and catalytic asymmetric synthesis. These approaches not only enhance the efficiency of producing such compounds but also pave the way for the creation of enantiomerically pure derivatives, which are crucial for drug discovery.

The benzopyran ring system in this compound is known for its ability to engage in hydrogen bonding and π-π interactions, making it a valuable component in designing molecules with specific pharmacokinetic profiles. Additionally, the piperidine moiety introduces nitrogen into the structure, which can act as a nucleophile or participate in electrostatic interactions with biological targets. This dual functionality makes 3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-4-ol hydrochloride a promising candidate for modulating enzyme activity or receptor binding in therapeutic contexts.

Recent advancements in computational chemistry have enabled researchers to predict the bioactivity of 3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-4-ol hydrochloride with greater accuracy. Molecular docking studies have revealed potential interactions with targets such as G-protein coupled receptors (GPCRs) and kinases, suggesting its role in treating conditions like inflammation and neurodegenerative diseases. Furthermore, its hydroxyl group (-OH) at position 4 plays a critical role in modulating its acidity and reactivity, which are essential for its biological functions.

The synthesis of 3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-4-ol hydrochloride involves a series of carefully designed reactions that highlight the versatility of spiro compounds. For instance, the formation of the spiro ring can be achieved through intramolecular cyclization reactions under specific conditions. The use of chiral catalysts has also been explored to control the stereochemistry of the molecule, ensuring high enantiomeric excess (ee) in the final product. This level of control is vital for developing pharmaceutical agents with predictable efficacy and safety profiles.

Moreover, the hydrochloride salt form of this compound is particularly advantageous for pharmaceutical applications due to its improved solubility and stability compared to its free base counterpart. This property facilitates its formulation into various drug delivery systems, such as tablets or injections, making it more accessible for therapeutic use.

In conclusion, 3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-4-ol hydrochloride represents a fascinating example of how structural complexity can lead to functional diversity in organic molecules. With ongoing research into its synthesis and bioactivity, this compound holds significant potential as a lead molecule in drug discovery programs targeting a wide range of diseases.